Cas no 111-83-1 (1-Bromooctane)
Bromooctane is a colorless liquid, mainly used in organic synthesis< Br>
1-Bromooctane structure
1-Bromooctane Properties
Names and Identifiers
-
- 1-Bromooctane
- 1-Octylbromide
- Capryl bromide~n-Octyl bromide
- 1-Bromoctan
- 1-Bromo-n-octane
- 1-bromo-octan
- 1-Octylbromid
- Caprylbromide
- Caprylicbromide
- Octane,1-bromo-
- Octoicbromide
- 1-Bromooctane (Octyl Bromide)
- Octyl Bromide
- 1-bromoctane
- 1-Bromooctan
- 1-bromo-octane
- 1-BROMOOCTANE FOR SYNTHESIS
- 8-Bromooctane
- bromooctane
- n-bromooctane
- n-Octyl Bromide
- N-OCTYL NROMIDE
- n-octyl-bromide
- octanyl bromide
- Octane, 1-bromo-
- 1-Bromo octane
- Octane, bromo-
- CAPRYL BROMIDE
- Q382HPC6LC
- VMKOFRJSULQZRM-UHFFFAOYSA-N
- octylbromide
- n-octylbromide
- bromo-octane
- n-bromooctane;
- a-bromo octane
- 1-octyl bromide
- 1 -octyl bromide
- DSSTox_CID_19
- OCTYL BROMIDE
- EN300-19979
- AMY9377
- NSC9821
- NSC-9821
- CS-0076039
- NS00006381
- BCP26621
- DTXSID3021938
- EINECS 203-912-9
- NCGC00255306-01
- AKOS000119808
- BP-31118
- FT-0657190
- A15118
- Tox21_302112
- Q161587
- UNII-Q382HPC6LC
- CAS-111-83-1
- NSC 9821
- 111-83-1
- 1-Bromooctane, 99%
- CHEMBL156047
- DTXCID001938
- B0626
- CCRIS 8914
- 1-?Bromooctane(Octyl Bromide)
- AI3-15807
- SCHEMBL33503
- EC 203-912-9
- MFCD00000276
- BS-42191
- 1219803-37-8
- FT-0628359
- OCTYLBROMIDE, N-
- N-OCTYL BROMIDE [MI]
- WLN: E8
- Q-200115
- F0001-0247
- 1-BroMooctane--d4
- 1-Bromooctane,99%
- STL483073
- Octane, 1bromo
- 1-Octylbromide; NSC 9821; n-Octyl Bromide
- DB-050360
- 1-Bromo-octane
- 1Octylbromide
- 1bromooctane
- 1-BROMO-N-OCTANE
- Octyl bromide
- 8-bromooctane
- n-Octyl bromide
- BROMOOCTANE
- 1-BROMOOCTANE
- +Expand
-
- MFCD00000276
- VMKOFRJSULQZRM-UHFFFAOYSA-N
- 1S/C8H17Br/c1-2-3-4-5-6-7-8-9/h2-8H2,1H3
- BrC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
- 1733136
Computed Properties
- 192.05100
- 0
- 0
- 6
- 192.051363
- 9
- 43.8
- 0
- 0
- 0
- 0
- 0
- 1
- 4.9
- nothing
- 0
- 0
Experimental Properties
- 3.74180
- 0.00000
- 6764
- n20/D 1.452(lit.)
- Insoluble
- 201°C
- −55 °C
- 0.34 mmHg ( 25 °C)
- Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
- 2725
- insoluble
- Colorless liquid.
- It is miscible with ethanol and ether, but insoluble in water.
- Sensitive to light
- 1.118 g/mL at 25 °C(lit.)
1-Bromooctane Security Information
- GHS09
- RG8575000
- 3
- S24/25
- S23-S24/25
- R36/37/38
- N
- UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
- H400
- P273
- warning
- Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- III
- 50/53
- Warning
- Yes
- LD50 orally in rats: 4.49 ml/kg (Smyth)
- 9
1-Bromooctane Customs Data
- 2903399090
-
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Bromooctane Price
1-Bromooctane Suppliers
SHEN ZHEN SHI ZHONG FA YUAN Biotechnology Co., Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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1-Bromooctane Related Literature
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Wengang Xu,Naohiko Yoshikai Chem. Sci. 2017 8 5299
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Risa Kawai,Shiho Yada,Tomokazu Yoshimura Phys. Chem. Chem. Phys. 2019 21 25065
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Adrián A. Heredia,Alicia B. Pe?é?ory RSC Adv. 2015 5 105699
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Vladimir A. Kuimov,Svetlana F. Malysheva,Natalia A. Belogorlova,Nina K. Gusarova,Boris A. Trofimov Org. Biomol. Chem. 2021 19 10587
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5. 251. Mechanism of substitution at a saturated carbon atom. Part X. Hydrolysis of β-n-octyl bromideEdward D. Hughes,Uriel G. Shapiro J. Chem. Soc. 1937 1192
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6. 252. Reaction kinetics and the Walden inversion. Part I. Homogeneous hydrolysis and alcoholysis of β-n-octyl halidesEdward D. Hughes,Christopher K. Ingold,Standish Masterman J. Chem. Soc. 1937 1196
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7. Preparation of some polymer-supported crown ethers and their use as phase-transfer catalystsPhilip Hodge,Ezzatollah Khoshdel,Janette Waterhouse J. Chem. Soc. Perkin Trans. 1 1984 2451
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8. 139. Attempts to find new chemotherapeutic amidines. Part VIII. Some aliphatic monoamidinesG. Newbery,W. Webster J. Chem. Soc. 1947 738
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Junjie He,Shixing Yang,Kai Zheng,Youming Zhang,Jun Song,Junle Qu Green Chem. 2018 20 3557
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10. 255. Reaction kinetics and the Walden inversion. Part IV. Action of silver salts in hydroxylic solvents on β-n-octyl bromide and α-phenylethyl chlorideEdward D. Hughes,Christopher K. Ingold,Standish Masterman J. Chem. Soc. 1937 1236
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